Cas no 404916-61-6 (2-Propen-1-one,1-cyclopropyl-3-(2-fluorophenyl)-(9CI))

2-Propen-1-one,1-cyclopropyl-3-(2-fluorophenyl)-(9CI) structure
404916-61-6 structure
Product Name:2-Propen-1-one,1-cyclopropyl-3-(2-fluorophenyl)-(9CI)
CAS No:404916-61-6
MF:C12H11FO
MW:190.213546991348
CID:326013
Update Time:2024-01-28

2-Propen-1-one,1-cyclopropyl-3-(2-fluorophenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-cyclopropyl-3-(2-fluorophenyl)-(9CI)
    • 2-Propen-1-one, 1-cyclopropyl-3-(2-fluorophenyl)-
    • Inchi: 1S/C12H11FO/c13-11-4-2-1-3-9(11)7-8-12(14)10-5-6-10/h1-4,7-8,10H,5-6H2
    • InChI Key: PXDYVTZESFQAEF-UHFFFAOYSA-N
    • SMILES: C(C1CC1)(=O)C=CC1=CC=CC=C1F

Computed Properties

  • Exact Mass: 190.079
  • Monoisotopic Mass: 190.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.81800
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